Cas no 2870653-58-8 (2H-1-Benzopyran, 2-(bromomethyl)-3,4-dihydro-6-iodo- )

• Product Name: 2H-1-Benzopyran, 2-(bromomethyl)-3,4-dihydro-6-iodo-
• CAS No: 2870653-58-8
• MF: C₁₀H₁₀BrIO
• MW: 352.994274616241
• CID: 5563447
• Update Time: 2025-05-28

2H-1-Benzopyran, 2-(bromomethyl)-3,4-dihydro-6-iodo- Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3,4-dihydro-6-iodo-2H-1-benzopyran (ACI)
• 2H-1-Benzopyran, 2-(bromomethyl)-3,4-dihydro-6-iodo-

• Inchi： 1S/C10H10BrIO/c11-6-9-3-1-7-5-8(12)2-4-10(7)13-9/h2,4-5,9H,1,3,6H2
• InChI Key： JWMNPDISUKCABB-UHFFFAOYSA-N
• SMILES： BrCC1CCC2C(=CC=C(C=2)I)O1

Additional information on 2H-1-Benzopyran, 2-(bromomethyl)-3,4-dihydro-6-iodo-

Comprehensive Overview of 2H-1-Benzopyran, 2-(bromomethyl)-3,4-dihydro-6-iodo- (CAS No. 2870653-58-8)

The compound 2H-1-Benzopyran, 2-(bromomethyl)-3,4-dihydro-6-iodo- (CAS No. 2870653-58-8) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This benzopyran derivative features a bromomethyl group at the 2-position and an iodine atom at the 6-position, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of novel drug candidates and fluorescent probes.

In the context of current scientific trends, the demand for halogenated benzopyrans like this compound has surged, driven by their utility in cross-coupling reactions and catalysis. The presence of both bromine and iodine atoms in the structure allows for selective functionalization, which is a critical feature in modern medicinal chemistry. For instance, the 6-iodo moiety can participate in Sonogashira or Suzuki-Miyaura reactions, enabling the creation of diverse molecular architectures. This adaptability aligns with the growing focus on precision synthesis and green chemistry, as researchers seek efficient ways to minimize waste and maximize yield.

Another area where 2H-1-Benzopyran, 2-(bromomethyl)-3,4-dihydro-6-iodo- shows promise is in the field of organic electronics. Its π-conjugated system and halogen substituents make it a candidate for developing light-emitting diodes (LEDs) and photovoltaic materials. With the global push toward renewable energy and sustainable technologies, such applications are highly relevant. Users searching for "halogenated benzopyran applications" or "iodo-benzopyran synthesis" will find this compound particularly intriguing due to its dual functionality and compatibility with cutting-edge research.

From a safety and handling perspective, while this compound is not classified as hazardous under standard regulations, proper laboratory protocols should always be followed. Its stability under various conditions makes it a reliable choice for experimental work, but users are advised to consult material safety data sheets (MSDS) for specific guidelines. This precautionary approach resonates with the broader scientific community's emphasis on responsible research practices and risk mitigation.

In summary, 2H-1-Benzopyran, 2-(bromomethyl)-3,4-dihydro-6-iodo- (CAS No. 2870653-58-8) represents a valuable tool for researchers exploring advanced organic synthesis, drug discovery, and material science. Its structural features and reactivity profile position it at the intersection of multiple high-impact fields, making it a subject of ongoing investigation. As the scientific community continues to prioritize innovation and sustainability, compounds like this will undoubtedly play a pivotal role in shaping future breakthroughs.